(Z)-methyl 4-((3-oxo-6-(propionyloxy)benzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-(3-oxo-6-propanoyloxy-1-benzofuran-2-ylidene)methyl]benzoate
• InChI: InChI=1S/C20H16O6/c1-3-18(21)25-14-8-9-15-16(11-14)26-17(19(15)22)10-12-4-6-13(7-5-12)20(23)24-2/h4-11H,3H2,1-2H3/b17-10-
• InChI Key: NBUBGCUAHBOJRU-YVLHZVERSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2
• Isomeric SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2
• Molecular Formula: C20H16O6
• Molecular Weight: 352.3 g/mol

Description

(Z)-methyl 4-((3-oxo-6-(propionyloxy)benzofuran-2(3H)-ylidene)methyl)benzoate, also known as MPOB, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Anti-proliferative Potential

A study on the synthesis of novel quinuclidinone derivatives, including substituted (Z)-4-(3-oxoquinuclidin-2-ylidene) benzamides and substituted (Z)-4-((3-oxoquinuclidin-2-ylidene)methyl)benzoates, demonstrated potential anti-cancer agents. These compounds showed promising anti-proliferative activity against A549 and L132 cell lines, indicating their potential as therapeutic agents in cancer treatment (J. Soni, S. Sanghvi, Ranjitsinh Devkar, & Sonal Thakore, 2015).

Role in Herbicide Development

Research on ZJ0273, a broad-spectrum herbicidal ingredient, highlighted the synthesis of mono-labeled compounds for studies on metabolism, mode of action, and environmental behavior. This research provides insights into the development and optimization of herbicides for agricultural use (Zheng-Min Yang, Q. Ye, & Long Lu, 2008).

High-pressure Crystal Engineering

A study involving methyl 2-(carbazol-9-yl)benzoate, a compound structurally related to the queried chemical, explored the use of high pressure to induce a phase transition in a crystal with a high Z′ structure. This research contributes to the field of crystal engineering by demonstrating how physical parameters like pressure can influence the structural phases of materials (Russell D. L. Johnstone et al., 2010).

Renewable PET Production

A study on the synthesis of methyl 4-(methoxymethyl)benzene carboxylate, aimed at producing biobased terephthalic acid precursors through Diels–Alder and dehydrative aromatization reactions, contributes to sustainable chemistry by exploring pathways to renewable polyethylene terephthalate (PET) (J. Pacheco, J. Labinger, A. Sessions, & Mark E. Davis, 2015).

Antioxidant and Radical Scavenging Activity

The synthesis and evaluation of 2-(benzofuran-2-yl)-2-oxoethyl 3-(methyl/amino)benzoates revealed significant antioxidant properties. This research highlights the potential of benzofuran derivatives in developing new antioxidant agents, contributing to pharmaceutical and nutraceutical applications (Li Yee Then et al., 2017).